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Compound of Interest

Compound Name: 4-Nitroaniline-2,3,5,6-D4

Cat. No.: B586119 Get Quote

4-Nitroaniline-2,3,5,6-D4 (4-NA-D4) is the deuterated analogue of 4-Nitroaniline, a versatile

intermediate compound used in the synthesis of dyes, antioxidants, pharmaceuticals, and

corrosion inhibitors.[1][2] In the realm of drug development and research, isotopically labeled

compounds like 4-NA-D4 are invaluable. They primarily serve as internal standards in

quantitative bioanalytical studies using mass spectrometry, allowing for precise measurement

of the non-labeled parent drug or metabolite in complex biological matrices.[3]

While the incorporation of deuterium atoms grants it a distinct mass for analytical purposes, it

does not fundamentally alter the chemical reactivity or toxicological profile of the molecule.

Therefore, for safety and handling considerations, 4-Nitroaniline-D4 must be treated with the

same level of caution as its non-labeled, parent compound, 4-Nitroaniline (CAS No. 100-01-6).

[3][4] This guide provides a comprehensive overview of the hazards, handling protocols, and

emergency procedures necessary for the safe utilization of 4-Nitroaniline-D4 in a laboratory

setting, grounded in established safety data and best practices.

Hazard Identification and GHS Classification
4-Nitroaniline is classified as a highly toxic substance. The primary danger lies in its rapid

absorption through inhalation, ingestion, or skin contact, and its potential for causing significant

organ damage through prolonged or repeated exposure.[5][6] The Globally Harmonized

System (GHS) classification provides a clear and immediate understanding of its risk profile.

GHS Hazard Pictograms:
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Signal Word:Danger[5]

Table 1: GHS Hazard and Precautionary Statements[5]
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Code Statement Category

Hazard Statements

H301 Toxic if swallowed
Acute Toxicity, Oral (Category

3)

H311 Toxic in contact with skin
Acute Toxicity, Dermal

(Category 3)

H331 Toxic if inhaled
Acute Toxicity, Inhalation

(Category 3)

H373

May cause damage to organs

through prolonged or repeated

exposure

Specific Target Organ Toxicity,

Repeated Exposure (Category

2)

H412
Harmful to aquatic life with

long lasting effects

Hazardous to the Aquatic

Environment, Chronic

(Category 3)

Precautionary Statements

P260 Do not breathe dust Prevention

P273
Avoid release to the

environment
Prevention

P280

Wear protective

gloves/protective clothing/eye

protection

Prevention

P301+P310

IF SWALLOWED: Immediately

call a POISON CENTER or

doctor/physician

Response

P302+P352
IF ON SKIN: Wash with plenty

of soap and water
Response

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing

Response
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P405 Store locked up Storage

P501

Dispose of contents/container

to an approved waste disposal

plant

Disposal

Toxicological Profile: The Mechanism of Harm
The primary toxic effect of 4-Nitroaniline exposure is methemoglobinemia.[2] Absorption into

the body leads to the oxidation of the iron atom in hemoglobin from its ferrous state (Fe²⁺) to

the ferric state (Fe³⁺). This change renders the hemoglobin incapable of binding and

transporting oxygen, leading to cyanosis (a bluish discoloration of the skin, lips, and nails) and,

in severe cases, unconsciousness and death. The onset of symptoms can be delayed by 2 to 4

hours or more post-exposure.[6]

Routes of Exposure: Inhalation of dust, dermal absorption, and ingestion are all significant

routes of exposure.[1] The compound is readily absorbed through the skin.

Target Organs: Prolonged or repeated exposure may cause damage to the liver and eyes.[2]

[4]

Acute Effects: Headache, drowsiness, nausea, shortness of breath, and cyanosis.[2]

Chronic Effects: Can lead to liver damage.[2] There is also evidence of potential reproductive

effects based on animal studies.[6]

Physical and Chemical Properties
Understanding the physical properties of 4-Nitroaniline-D4 is essential for its proper storage

and handling. As a solid, its primary physical hazard is the potential for generating airborne

dust.

Table 2: Physicochemical Data of 4-Nitroaniline[1][7]
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Property Value

Chemical Formula C₆H₂D₄N₂O₂

Molar Mass 142.15 g/mol [4]

Appearance Yellow or brown crystalline powder[1]

Odor Faint, ammonia-like[1]

Melting Point 146 to 149 °C

Boiling Point 332 °C

Solubility in Water 0.8 mg/mL at 18.5 °C

Vapor Pressure 0.00002 mmHg (20°C)

Stability
Stable under normal conditions, but may be

sensitive to light, air, and moisture.[2]

Exposure Controls and Personal Protection
A multi-layered approach to safety, combining engineering controls and personal protective

equipment (PPE), is mandatory to prevent exposure.

Engineering Controls: The causality here is simple: to prevent inhalation of the toxic dust, all

handling of solid 4-Nitroaniline-D4 and its concentrated solutions must be performed within a

certified chemical fume hood.[8] The fume hood provides negative pressure to contain and

exhaust any airborne particles or vapors away from the operator.

Personal Protective Equipment (PPE): The selection of PPE is your last line of defense. It must

be chosen based on the specific hazards of the chemical.

Table 3: Recommended Personal Protective Equipment
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Body Part Protection Standard Rationale

Hands
Nitrile rubber gloves

(>0.11 mm thickness)
EN 374

Provides a chemical

barrier to prevent

dermal absorption.

Gloves must be

inspected before use

and disposed of after

handling.[6][7]

Eyes/Face

Safety glasses with

side-shields and a

face shield

NIOSH (US) or EN

166 (EU)

Protects against

splashes and airborne

dust. A face shield

offers a greater

degree of protection

when handling larger

quantities.[6]

Body

Chemical-resistant lab

coat; full protective

suit for large spills

N/A

A lab coat prevents

contamination of

personal clothing. A

full suit is necessary

for emergency

response to contain

widespread

contamination.[6]

Respiratory

Required if dust is

generated outside a

fume hood

EN 143

A P3 particulate filter

respirator (or

equivalent) is

necessary if

engineering controls

are insufficient to

maintain exposure

below permissible

limits.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 13 Tech Support

https://westliberty.edu/health-and-safety/files/2010/02/4-Nitroaniline.pdf
https://www.carlroth.com/medias/SDB-9850-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjE5NzF8YXBwbGljYXRpb24vcGRmfGFHWXlMMmczTUM4NU1UYzNOREkxTmpBNE56TTBMMU5FUWw4NU9EVXdYMEZWWDBWT0xuQmtaZ3wzZjlmN2Q4NjI1MDE3YzVlY2ZkZTA5MTg5OWFjYTQ4ZmJkMGE1NzMzYWZjZDQ2ZGQ3NmUzNTM2YTEyYzE3OWRh
https://westliberty.edu/health-and-safety/files/2010/02/4-Nitroaniline.pdf
https://westliberty.edu/health-and-safety/files/2010/02/4-Nitroaniline.pdf
https://www.carlroth.com/medias/SDB-9850-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjE5NzF8YXBwbGljYXRpb24vcGRmfGFHWXlMMmczTUM4NU1UYzNOREkxTmpBNE56TTBMMU5FUWw4NU9EVXdYMEZWWDBWT0xuQmtaZ3wzZjlmN2Q4NjI1MDE3YzVlY2ZkZTA5MTg5OWFjYTQ4ZmJkMGE1NzMzYWZjZDQ2ZGQ3NmUzNTM2YTEyYzE3OWRh
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b586119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard Operating Procedure: Safe Handling and
Storage
Adherence to a strict, self-validating protocol is critical for mitigating the risks associated with 4-

Nitroaniline-D4.

Handling Protocol (Solid)
Preparation: Don all required PPE as specified in Table 3 before entering the designated

handling area. Ensure the chemical fume hood is operational and the sash is at the

appropriate working height.

Weighing: Conduct all weighing operations on a tared weigh boat or paper inside the

chemical fume hood. This is the step with the highest risk of generating airborne dust.

Transfer: Use a spatula to carefully transfer the solid to the desired vessel. Avoid any actions

that could create dust clouds, such as dropping the solid from a height.

Cleaning: After transfer, gently tap the weigh boat to dislodge any remaining powder.

Dispose of the weigh boat and any contaminated materials (e.g., disposable gloves) in a

designated, sealed hazardous waste container.

Post-Handling: Wipe down the work surface inside the fume hood with a suitable solvent

(e.g., methanol, acetone) and paper towels. Dispose of cleaning materials as hazardous

waste. Wash hands thoroughly with soap and water after removing gloves.[6]

Storage Protocol
The goal of proper storage is to maintain chemical stability and prevent accidental release or

reaction.

Location: Store in a cool, dry, and well-ventilated area.[8] The container must be kept in a

locked cabinet or an area accessible only to authorized personnel.[5]

Container: Keep the container tightly closed to prevent exposure to moisture and air.[2][8]
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Incompatibilities: Segregate 4-Nitroaniline-D4 from strong oxidizing agents (e.g., nitrates,

perchlorates), strong reducing agents, strong acids (especially sulfuric acid), and sodium

hydroxide.[2][9] Violent or explosive reactions can occur with these substances.[2]

Temperature: For long-term stability, especially for deuterated standards which are often

expensive, storage at 4°C in a sealed container is recommended.[10] However, always

follow the supplier's specific storage temperature recommendations.[4]

Workflow for Safe Chemical Management
The entire lifecycle of the chemical, from acquisition to disposal, must be managed with safety

as the primary consideration.
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Preparation & Handling

Post-Handling & Disposal

Receive & Log Chemical

Store in Locked, Ventilated Cabinet

Segregate Incompatibles

Don Appropriate PPE

Dispose via Certified Vendor

For Expired Stock

Work in Chemical Fume Hood

Weigh & Handle Solid

Decontaminate Work Area Remove & Dispose of PPE

Segregate Hazardous Waste Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Nitroaniline-D4.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.benchchem.com/product/b586119?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b586119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency and Accidental Release Procedures
Immediate and correct response to an exposure or spill is critical to minimizing harm.

Accidental Release Measures
Evacuate: Evacuate non-essential personnel from the immediate area.[6]

Ventilate: Ensure the area is well-ventilated, but avoid actions that could disperse dust.[5]

Contain: Prevent the spill from entering drains or waterways.[6]

Clean-up (Small Spill):

Wear full PPE, including respiratory protection if necessary.[7]

Gently sweep or scoop up the solid material, avoiding dust generation.[6]

Place the material into a suitable, sealed container for disposal.[6]

Clean the spill area with a damp cloth or paper towels and a suitable solvent.

Clean-up (Large Spill): Contact your institution's Environmental Health and Safety (EHS)

department immediately. Do not attempt to clean up a large spill without specialized training

and equipment.

First Aid and Exposure Response
The following flowchart outlines the immediate actions required following personal exposure. In

all cases, seek immediate medical attention and provide the Safety Data Sheet to the

responding medical personnel.[8]
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Personal Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

1. Move to fresh air.
2. If not breathing, give artificial respiration.

3. Call for immediate medical attention.

1. Immediately remove all contaminated clothing.
2. Wash skin with plenty of soap and water.

3. Call for immediate medical attention.

1. Rinse cautiously with water for at least 15 minutes.
2. Remove contact lenses, if present and easy to do.

3. Seek medical attention.

1. Rinse mouth with water.
2. DO NOT induce vomiting.

3. Call for immediate medical attention.

Provide SDS to Medical Professionals.
Treat symptomatically for methemoglobinemia.

Click to download full resolution via product page

Caption: Emergency response flowchart for accidental exposure.

Disposal Considerations
All waste containing 4-Nitroaniline-D4, including contaminated labware, PPE, and the chemical

itself, must be treated as hazardous waste.[6]

Collect waste in a clearly labeled, sealed, and compatible container.

Do not mix with incompatible waste streams.

Arrange for disposal through your institution's certified hazardous waste management

program.

Avoid release to the environment under any circumstances, as the substance is harmful to

aquatic life.[8]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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